Cas no 132202-29-0 (D-MANNITOL-1-13C)

• Product Name: D-MANNITOL-1-13C
• CAS No: 132202-29-0
• Molecular Formula: C₆H₁₄O₆
• Molecular Weight: 182.17176
• CID: 859737
• PubChem ID: 71309249

D-MANNITOL-1-13C Properties

Names and Identifiers

• D-MANNITOL-1-13C
• D-[1-13C]MANNITOL
• 1,1-D2
• < 1-13C> Mannitol
• D-(1-13C)mannitol
• D-Mannitol-1-13C,1,1-d2
• D-MANNITOL-1-13C, 99+ ATOM % 13C
• CS-0434623
• 132202-29-0
• D-Mannitol-1-13C, 99 atom % 13C
• DTXSID80745801
• G77918
• (2R,3R,4R,5R)-(113C)hexane-1,2,3,4,5,6-hexol
• DA-72835
• HY-N0378S1
• D-(1-~13~C)Mannitol
• D-Mannitol-13C

• InChIKey： FBPFZTCFMRRESA-CCCNNFAYSA-N
• Inchi： InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5-,6-/m1/s1/i1+1
• SMILES： C(C(C(C(C(CO)O)O)O)O)O

Computed Properties

• Exact Mass: 182.07902
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 183.08239300g/mol
• Heavy Atom Count: 12
• Complexity: 119
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: -3.58540
• PSA: 121.38
• Melting Point: 167-170 °C(lit.)
• Solubility: Water (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols